ethyl 4-(3-methylbenzyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[(3-methylphenyl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C15H22N2O2/c1-3-19-15(18)17-9-7-16(8-10-17)12-14-6-4-5-13(2)11-14/h4-6,11H,3,7-10,12H2,1-2H3
• InChI Key: JJGANXGVOCGNTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC2=CC=CC(=C2)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

Ethyl 4-(3-methylbenzyl)-1-piperazinecarboxylate is a chemical compound that belongs to the class of piperazine derivatives. It is commonly used in scientific research for its unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 4-(3-methylbenzyl)-1-piperazinecarboxylate is not yet fully understood. However, it is believed to act on the central nervous system by modulating the levels of certain neurotransmitters such as serotonin, dopamine, and norepinephrine. It may also act on the immune system by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Ethyl 4-(3-methylbenzyl)-1-piperazinecarboxylate has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to reduce anxiety and depression-like behaviors in animal models of these disorders.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-(3-methylbenzyl)-1-piperazinecarboxylate in lab experiments is its unique biochemical and physiological effects. It has been shown to have significant anti-inflammatory, analgesic, and anxiolytic properties, making it a useful tool for studying these conditions. However, one limitation of using this compound is its relatively high cost compared to other research chemicals.

Future Directions

There are many potential future directions for research on ethyl 4-(3-methylbenzyl)-1-piperazinecarboxylate. One area of interest is its potential as a treatment for depression and anxiety disorders. Further research is needed to determine its efficacy in humans and to identify the optimal dosage and administration method. Another area of interest is its potential as a treatment for inflammatory conditions such as arthritis. Additional research is needed to determine its mechanism of action and to identify any potential side effects. Finally, there is potential for this compound to be used in the development of new drugs with improved efficacy and fewer side effects.

Synthesis Methods

The synthesis of ethyl 4-(3-methylbenzyl)-1-piperazinecarboxylate involves the reaction of ethyl 4-aminobutanoate with 3-methylbenzyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The product is then purified by column chromatography to obtain pure ethyl 4-(3-methylbenzyl)-1-piperazinecarboxylate.

Scientific Research Applications

Ethyl 4-(3-methylbenzyl)-1-piperazinecarboxylate is widely used in scientific research for its unique biochemical and physiological effects. It has been found to possess significant anti-inflammatory, analgesic, and anxiolytic properties. It has also been shown to have potential as a treatment for depression and anxiety disorders.